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Compound of Interest

Compound Name: DL-Cycloserine-15N,d3

Cat. No.: B565397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-Cycloserine-15N,d3 is an isotopically labeled form of DL-Cycloserine, a broad-spectrum

antibiotic. Its primary application in research and drug development is as an internal standard

for quantitative analyses by mass spectrometry (MS), such as liquid chromatography-mass

spectrometry (LC-MS). The incorporation of stable isotopes (¹⁵N and deuterium) allows for

precise and accurate quantification of unlabeled cycloserine in various biological matrices by

correcting for variations during sample preparation and analysis.

This document provides a detailed, step-by-step guide for the preparation of stock solutions of

DL-Cycloserine-15N,d3, ensuring accuracy, stability, and optimal performance in downstream

applications.

Physicochemical Properties and Solubility
Accurate preparation of stock solutions begins with an understanding of the compound's

fundamental properties.
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Property Value

Chemical Name 4-Aminoisoxazolidin-3-one-4,5,5-d3-2-15N

Molecular Formula C₃H₃D₃N¹⁵NO₂

Molecular Weight 106.1 g/mol

CAS Number 1219176-26-7

Appearance White to off-white powder

DL-Cycloserine exhibits solubility in a range of solvents. The choice of solvent will depend on

the intended application and desired concentration.

Solvent Solubility Notes

Water Up to 100 mg/mL
Solutions are unstable in

neutral or acidic pH.[1][2]

Dimethyl Sulfoxide (DMSO) Approx. 10 mg/mL Purge with an inert gas.[3]

0.1 M Sodium Phosphate

Buffer (pH 8.0)
e.g., 10 mg/mL

Recommended for freshly

prepared solutions to improve

stability.[1]

Methanol Slightly soluble
Suitable for LC-MS

applications.

Ethanol (96%) Soluble (1 part in 50)

Propylene Glycol Slightly soluble

Experimental Protocols
This section details the procedures for preparing both a primary stock solution and a working

internal standard solution for quantitative analysis.

Materials and Equipment
DL-Cycloserine-15N,d3 powder
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High-purity solvent (e.g., LC-MS grade Methanol, DMSO, or sterile deionized water)

Calibrated analytical balance

Volumetric flasks (Class A)

Calibrated micropipettes and sterile, low-retention tips

Vortex mixer

Sonicator (optional)

Sterile syringe filters (0.22 µm, compatible with the chosen solvent)

Cryogenic vials or amber glass vials for storage

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a Primary Stock Solution
(e.g., 1 mg/mL in Methanol)
This protocol is suitable for creating a concentrated primary stock, which can be further diluted

for various applications, particularly for use as an internal standard in LC-MS.

Pre-analysis Calculation:

Determine the required volume of the stock solution (e.g., 1 mL).

Calculate the mass of DL-Cycloserine-15N,d3 needed. For a 1 mg/mL solution in 1 mL, 1

mg of the compound is required.

Weighing the Compound:

Tare a clean, dry weighing vessel (e.g., a microcentrifuge tube or weighing paper) on a

calibrated analytical balance.

Carefully weigh the calculated amount of DL-Cycloserine-15N,d3 powder. Record the

exact weight.
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Dissolution:

Transfer the weighed powder to a Class A volumetric flask of the appropriate size (e.g., 1

mL).

Add a portion of the selected solvent (e.g., LC-MS grade Methanol), approximately half of

the final volume.

Vortex the solution for 30-60 seconds to facilitate dissolution. If necessary, sonicate for 5-

10 minutes.

Once the powder is fully dissolved, add the solvent to the final volume mark on the

volumetric flask.

Homogenization and Filtration:

Invert the flask several times to ensure the solution is homogeneous.

For applications requiring sterile or particle-free solutions, filter the stock solution through

a 0.22 µm syringe filter into a sterile container.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in appropriately labeled

cryogenic or amber glass vials. This prevents contamination and degradation from

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-to-medium term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of an Aqueous Stock Solution
(e.g., 10 mg/mL in Buffered Water)
Due to the instability of cycloserine in neutral or acidic aqueous solutions, it is highly

recommended to prepare these solutions fresh before use. If short-term storage is necessary, a

buffered solution is advised.
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Solvent Preparation: Prepare a 0.1 M sodium phosphate buffer and adjust the pH to 8.0.

Weighing and Dissolution: Following the steps in Protocol 1, weigh the desired amount of

DL-Cycloserine-15N,d3. For a 10 mg/mL solution, dissolve 10 mg of the compound in 1 mL

of the pH 8.0 buffer.

Filtration: Sterilize the solution by passing it through a 0.22 µm syringe filter.

Storage: Use the solution immediately. If temporary storage is unavoidable, store at 2-8°C for

no longer than 24 hours. For longer-term storage of aqueous solutions, aliquoting and

freezing at -20°C is an option, though stability should be verified for the specific application.

Workflow and Pathway Diagrams
The following diagrams illustrate the experimental workflow and the logical relationships in

preparing the stock solutions.
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Diagram 1: Experimental Workflow for Primary Stock Solution Preparation
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Diagram 1: Workflow for Primary Stock Solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b565397?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Summary of Quantitative Data
Parameter

Primary Stock Solution
(Protocol 3.2)

Aqueous Stock Solution
(Protocol 3.3)

Compound DL-Cycloserine-15N,d3 DL-Cycloserine-15N,d3

Example Concentration 1 mg/mL 10 mg/mL

Solvent LC-MS Grade Methanol
0.1 M Sodium Phosphate

Buffer, pH 8.0

Storage Temperature -20°C or -80°C
Use immediately; or 2-8°C for

<24h

Short-term Stability Stable Unstable; prepare fresh

Long-term Stability Up to 6 months at -80°C Not recommended

Safety Precautions and Handling
Handle DL-Cycloserine-15N,d3 in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed information on hazards and handling

procedures.

Avoid inhalation of the powder and contact with skin and eyes.

Store the solid compound in a tightly sealed container at -20°C, protected from light and

moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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